Cas no 2034242-92-5 (3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea)

• Product Name: 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea
• CAS No: 2034242-92-5
• MF: C₁₁H₁₅FN₄O₃S
• MW: 302.325204133987
• CID: 5332759
• Update Time: 2025-06-08

3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(6-fluoro-1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)urea
• 1-ethyl-3-(5-fluoro-1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-6-yl)urea
• 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea

• Inchi： 1S/C11H15FN4O3S/c1-4-13-11(17)14-8-6-10-9(5-7(8)12)15(2)20(18,19)16(10)3/h5-6H,4H2,1-3H3,(H2,13,14,17)
• InChI Key： NPMKTQUFGMKTQB-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=C(C(=CC=2N1C)NC(NCC)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 481
• XLogP3: 0.1
• Topological Polar Surface Area: 90.1

Additional information on 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea

Comprehensive Analysis of 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea (CAS No. 2034242-92-5)

The compound 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea, identified by its CAS number 2034242-92-5, represents a sophisticated urea derivative with a unique benzothiadiazole backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. Researchers are particularly intrigued by its fluoro-substituted benzothiadiazole moiety, which is known to enhance metabolic stability and binding affinity in target interactions.

In recent years, the demand for fluorinated heterocyclic compounds like this urea derivative has surged, driven by their applications in drug discovery and crop protection. The presence of the 1,3-dimethyl-2,2-dioxo group in its structure contributes to its stability under physiological conditions, making it a promising candidate for further development. Scientists are actively exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

The synthesis of CAS 2034242-92-5 involves multi-step organic transformations, typically starting from commercially available 6-fluoro-1,3-dimethylbenzothiadiazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. Analytical characterization of this compound requires advanced techniques such as LC-MS and NMR spectroscopy to confirm its purity and structural integrity.

From a pharmacological perspective, the ethyl-urea side chain in this molecule offers interesting hydrogen-bonding capabilities that could influence its biological activity. Computational modeling studies suggest potential interactions with various biological targets, particularly those involved in inflammatory pathways. This aligns with current research priorities in developing novel anti-inflammatory agents with improved safety profiles.

In agrochemical applications, derivatives of benzothiadiazole-urea hybrids have demonstrated promising activity as plant growth regulators and stress resistance inducers. The specific fluoro-dimethyl substitution pattern in this compound may offer advantages in terms of systemic movement within plants and environmental persistence, though comprehensive field studies are still needed.

The physicochemical properties of 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea have been carefully characterized, including its solubility profile, partition coefficient, and thermal stability. These parameters are crucial for formulation scientists working on delivery systems for potential therapeutic or agricultural applications. The compound's moderate lipophilicity (predicted logP ~2.5) suggests good membrane permeability while maintaining sufficient aqueous solubility for biological testing.

Recent patent literature reveals growing intellectual property activity surrounding benzothiadiazole-urea derivatives, particularly in areas of metabolic disease and plant biotechnology. This underscores the commercial potential of CAS 2034242-92-5 and related structures. However, researchers must navigate complex structure-activity relationships to optimize the balance between efficacy and safety parameters.

Quality control protocols for this compound emphasize rigorous impurity profiling, given the potential for isomeric byproducts during synthesis. Modern analytical methods including HPLC-DAD and LC-QTOF are employed to ensure batch-to-batch consistency, especially important for preclinical development programs.

Environmental fate studies of similar fluoro-benzothiadiazole compounds suggest moderate persistence in soil systems with low bioaccumulation potential. These findings are relevant for environmental risk assessments required for agricultural applications. The compound's photostability appears adequate for field use, though formulation additives may be needed to prevent rapid degradation in sunlight.

From a regulatory perspective, 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea would require comprehensive toxicological evaluation before any commercial application. Preliminary in silico toxicity predictions using advanced software platforms show no structural alerts for mutagenicity or hepatotoxicity, but experimental validation remains essential.

The scientific community continues to explore novel synthetic routes to CAS 2034242-92-5 that improve yield and reduce hazardous byproducts. Recent advances in continuous flow chemistry and biocatalysis may offer more sustainable production methods for this interesting molecular scaffold.

In conclusion, 3-ethyl-1-(6-fluoro-1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)urea represents a compelling case study in modern heterocyclic chemistry, bridging pharmaceutical and agrochemical research domains. Its unique structural features and potential applications position it as a molecule worthy of continued investigation in both academic and industrial settings.